4-nitrobenzaldehyde (3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)hydrazone

• IUPAC Name: 6-[(2E)-2-[(4-nitrophenyl)methylidene]hydrazinyl]-2H-1,2,4-triazine-3,5-dione
• InChI: InChI=1S/C10H8N6O4/c17-9-8(14-15-10(18)12-9)13-11-5-6-1-3-7(4-2-6)16(19)20/h1-5H,(H,13,14)(H2,12,15,17,18)/b11-5+
• InChI Key: SJWHBBHQYNAPMZ-VZUCSPMQSA-N
• Canonical SMILES: C1=CC(=CC=C1C=NNC2=NNC(=O)NC2=O)[N+](=O)[O-]
• Isomeric SMILES: C1=CC(=CC=C1/C=N/NC2=NNC(=O)NC2=O)[N+](=O)[O-]
• Molecular Formula: C10H8N6O4
• Molecular Weight: 276.21 g/mol

Description

4-nitrobenzaldehyde (3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl) hydrazone is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly used as a reagent in organic synthesis and has been found to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 4-nitrobenzaldehyde (3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl) hydrazone is not fully understood. However, it has been suggested that the compound may act as a nucleophile in certain reactions, such as the formation of hydrazones. It may also interact with biological molecules through hydrogen bonding and other types of non-covalent interactions.
Biochemical and Physiological Effects:
4-nitrobenzaldehyde (3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl) hydrazone has been found to exhibit a range of biochemical and physiological effects. For example, it has been shown to possess antioxidant properties and may be useful in the treatment of oxidative stress-related diseases. It has also been found to possess antibacterial and antifungal properties, which may make it useful in the development of new antibiotics.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 4-nitrobenzaldehyde (3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl) hydrazone in lab experiments is its versatility as a reagent in organic synthesis. It can be used in a variety of reactions and has been found to be a useful precursor to other important organic compounds. However, one limitation of using this compound is that it can be toxic in high concentrations and may pose a risk to researchers if not handled properly.

Future Directions

There are many future directions for research involving 4-nitrobenzaldehyde (3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl) hydrazone. One potential area of research is in the development of new antibiotics. The compound has been found to possess antibacterial and antifungal properties, and further research may lead to the development of new drugs to combat antibiotic-resistant infections. Additionally, the compound's antioxidant properties may make it useful in the treatment of oxidative stress-related diseases such as Alzheimer's and Parkinson's. Further research is needed to fully understand the potential applications of this compound in scientific research.
In conclusion, 4-nitrobenzaldehyde (3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl) hydrazone is a versatile chemical compound that has many potential applications in scientific research. Its use as a reagent in organic synthesis and its antibacterial, antifungal, and antioxidant properties make it a promising area of research for future studies. However, it is important to handle this compound with care due to its potential toxicity in high concentrations.

Synthesis Methods

The synthesis of 4-nitrobenzaldehyde (3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl) hydrazone can be achieved through a variety of methods. One common method involves the reaction of 4-nitrobenzaldehyde with hydrazine hydrate in the presence of a catalyst such as acetic acid. The resulting product is then treated with triethyl orthoformate to yield the desired hydrazone.

Scientific Research Applications

4-nitrobenzaldehyde (3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl) hydrazone has been extensively studied for its potential applications in scientific research. One of the primary uses of this compound is as a reagent in organic synthesis. It has been found to be a useful reagent in the synthesis of various heterocyclic compounds and as a precursor to other important organic compounds.